4-Methoxypyridine N-oxide hydrate

• IUPAC Name: 4-methoxy-1-oxidopyridin-1-ium;hydrate
• InChI: InChI=1S/C6H7NO2.H2O/c1-9-6-2-4-7(8)5-3-6;/h2-5H,1H3;1H2
• InChI Key: ABJMARLKAXBQBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=[N+](C=C1)[O-].O
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• CAS RN: 207511-18-0

Description

4-Methoxypyridine N-oxide hydrate is a substituted pyridine N-oxide. It forms 1:1 complexes with MnCl2 and NiCl2 salts. This compound may be used in chemical synthesis.

Synthesis Analysis

The synthesis of 4-Methoxypyridine N-oxide hydrate involves the use of 4-methoxypyridine, methanol, 30% H2O2, and potassium carbonate. The reaction is carried out under sealed conditions at room temperature (23-32°C) for 20-40 minutes.

Molecular Structure Analysis

The molecular formula of 4-Methoxypyridine N-oxide hydrate is C6H9NO3. Its average mass is 143.141 Da and its monoisotopic mass is 143.058243 Da.

Chemical Reactions Analysis

The mechanism of reaction between 4-methoxypyridine N-oxide hydrate and bis(pinacolato) (a diboron reagent) in CD3CN has been studied by NMR. It also forms a 1:1 complex with 2,4-dinitrophenol due to the formation of an intermolecular hydrogen bond between the O-H and N-O groups.

Scientific Research Applications

Ligand Properties in Coordination Polymers

4-Methoxypyridine N-oxide is known for its ability to react with various silver(I) salts, consistently generating 1-D coordination polymers. In these structures, it acts as a bridge for one, two, or three silver atoms, demonstrating its versatility as a ligand in inorganic chemistry (Puttreddy & Steel, 2014).

Directive Influence in Nitration Reactions

This compound also exhibits a directive influence during nitration reactions of pyridine-N-oxide derivatives. The presence of the N-oxide group affects the outcome of the nitration process, as seen in the nitration of 2- and 3-methoxypyridine-N-oxide, where specific nitro compounds are the sole reaction products isolated (Hertog & Ammers, 2010).

Complex Formation with Boron Trifluoride

A study on the molecular complexes of heteroaromatic N-oxides with boron trifluoride revealed that substituents in aromatic rings, like 4-methoxypyridine N-oxide, do not influence the hybridization state (sp3) of the oxygen atom, indicating specific donor-acceptor properties (Andreev, Tafeenko, & Ivashevskaya, 2014).

Role in Synthesis and Reactivity Studies

N-(4-Pyridonyl)oxyacetic acid, synthesized from 4-hydroxypyridine-N-oxide and chloroacetic acid, shows that 4-methoxypyridine forms during certain decomposition reactions, highlighting its role in complex organic synthesis processes (Bojarska-Dahlig & Hertog, 2010).

Catalytic Applications

In the study of gossypol sulfonylation, 4-methoxypyridine N-oxide has shown to be an effective catalyst, significantly more so than triethylamine. Its use in this process enables selective sulfonylation, demonstrating its potential as a catalyst in organic reactions (Dykun et al., 2021).

Safety and Hazards

4-Methoxypyridine N-oxide hydrate is considered hazardous. It causes skin and eye irritation and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should also be avoided.

Future Directions

While specific future directions are not mentioned in the sources, the compound’s use in chemical synthesis suggests potential applications in the development of new chemical reactions and processes. Its ability to form complexes with MnCl2 and NiCl2 salts and react with bis(pinacolato) (a diboron reagent) in CD3CN could be explored further in future studies.